Cas no 1806343-98-5 (1-Bromo-3-(3-cyanophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-cyanophenyl)propan-2-one
• CAS No: 1806343-98-5
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 4974516
• Update Time: 2025-10-05

1-Bromo-3-(3-cyanophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-cyanophenyl)propan-2-one

• Inchi： 1S/C10H8BrNO/c11-6-10(13)5-8-2-1-3-9(4-8)7-12/h1-4H,5-6H2
• InChI Key： DXIOSCGQCMYYDW-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C#N)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 2.1
• Topological Polar Surface Area: 40.9

Additional information on 1-Bromo-3-(3-cyanophenyl)propan-2-one

1-Bromo-3-(3-cyanophenyl)propan-2-one (CAS No. 1806343-98-5): A Versatile Chemical Intermediate for Pharmaceutical and Material Science Applications

1-Bromo-3-(3-cyanophenyl)propan-2-one (CAS No. 1806343-98-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical synthesis and advanced material development. This bromo-substituted propanone derivative serves as a crucial building block in organic chemistry, particularly in the construction of complex molecular architectures.

The molecular structure of 1-Bromo-3-(3-cyanophenyl)propan-2-one combines three functional groups that offer remarkable synthetic flexibility: a reactive bromine substituent, a ketone functionality, and an aromatic cyano group. This trifecta of reactive sites makes the compound particularly valuable for multistep organic synthesis, where it can participate in various transformation reactions including nucleophilic substitutions, condensation reactions, and cyclization processes.

In pharmaceutical research, 1-Bromo-3-(3-cyanophenyl)propan-2-one has emerged as a key intermediate for the synthesis of biologically active compounds. Recent studies have highlighted its utility in developing potential therapeutic agents targeting neurological disorders and metabolic diseases. The 3-cyanophenyl moiety in particular contributes to enhanced binding affinity with certain biological targets, making derivatives of this compound promising candidates for drug discovery programs.

The material science community has also recognized the potential of 1-Bromo-3-(3-cyanophenyl)propan-2-one in the development of advanced polymeric materials and functional coatings. Its ability to serve as a cross-linking agent and its compatibility with various polymerization techniques have opened new avenues in creating materials with tailored properties for specific industrial applications.

From a synthetic chemistry perspective, the bromo-ketone functionality in 1-Bromo-3-(3-cyanophenyl)propan-2-one offers excellent opportunities for C-C bond formation through various coupling reactions. This characteristic has made the compound particularly valuable in modern synthetic methodologies, including transition-metal catalyzed reactions and photochemical transformations that are currently trending in chemical research.

Recent advancements in green chemistry have explored more sustainable approaches to utilizing 1-Bromo-3-(3-cyanophenyl)propan-2-one in synthetic pathways. Researchers are investigating solvent-free reactions, catalytic systems, and energy-efficient processes that maintain the compound's reactivity while minimizing environmental impact—a topic of growing importance in the chemical industry.

The stability and storage considerations for 1-Bromo-3-(3-cyanophenyl)propan-2-one are important aspects for both industrial and academic users. Proper handling under inert atmosphere and protection from moisture are generally recommended to maintain the compound's integrity over extended periods. These practical considerations are frequently searched topics among researchers working with this material.

Analytical characterization of 1-Bromo-3-(3-cyanophenyl)propan-2-one typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The interpretation of these analytical data is crucial for quality control in both research and production settings, making this another area of significant interest for professionals working with the compound.

In the context of structure-activity relationship (SAR) studies, modifications to the 1-Bromo-3-(3-cyanophenyl)propan-2-one scaffold have yielded important insights into molecular design. The compound's versatility allows for systematic variation at multiple positions, enabling researchers to explore how structural changes affect biological activity or material properties—a fundamental approach in modern chemical research.

The commercial availability and synthesis scalability of 1-Bromo-3-(3-cyanophenyl)propan-2-one have improved significantly in recent years, addressing one of the key concerns raised by researchers. Several specialty chemical suppliers now offer the compound in various quantities, with detailed specifications that meet the rigorous requirements of different application fields.

Looking forward, the scientific community continues to discover new applications for 1-Bromo-3-(3-cyanophenyl)propan-2-one across various disciplines. Its unique combination of reactivity and structural features positions it as a valuable tool in the chemist's arsenal, particularly in areas requiring precise molecular construction and functional group manipulation.

For researchers considering working with 1-Bromo-3-(3-cyanophenyl)propan-2-one, it's worth noting that the compound's reactivity profile allows for selective transformations under controlled conditions. This characteristic makes it particularly useful in complex synthesis where chemoselectivity is crucial, a feature that has been highlighted in several recent publications.

The growing body of literature referencing 1-Bromo-3-(3-cyanophenyl)propan-2-one (CAS No. 1806343-98-5) demonstrates its increasing importance in chemical research. From its use in medicinal chemistry to materials science applications, this compound continues to prove its value as a versatile intermediate with significant potential for future innovations.